Cas no 2138179-32-3 ([1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl-
• CAS No: 2138179-32-3
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5300159
• Update Time: 2025-07-23

[1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl-

• Inchi： 1S/C8H12N4O/c1-5-10-7-3-2-6(8(9)13)4-12(7)11-5/h6H,2-4H2,1H3,(H2,9,13)
• InChI Key： BABLOZNSMXVSOP-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1CC(C(N)=O)CC2

Additional information on [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl-

[1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, 5,6,7,8-tetrahydro-2-methyl- - A Promising Scaffold in Medicinal Chemistry

[1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide, a heterocyclic compound with the CAS number 2138179-32-3, has emerged as a critical structural motif in the development of novel therapeutics. This molecule belongs to the broader class of pyridine derivatives, which are known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The unique triazole ring fused to a pyridine ring provides a scaffold with multiple functionalization sites, enabling the design of compounds with tailored pharmacological profiles.

The 5,6,7,8-tetrahydro substitution pattern in this compound introduces a saturated ring system, which enhances the molecule's stability and bioavailability. This structural feature is particularly advantageous in drug development, as it reduces metabolic degradation and improves oral absorption. Recent studies have highlighted the importance of such saturated heterocycles in modulating receptor interactions, particularly in the context of G-protein-coupled receptor (GPCR) targeting.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide derivatives exhibit potent activity against multidrug-resistant pathogens. The 2-methyl group in the molecule plays a crucial role in stabilizing the conformation of the compound, enhancing its binding affinity to specific microbial targets. This finding aligns with the growing trend of developing small molecules that target resistance mechanisms in infectious diseases.

Structural analysis of [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide reveals a highly polarizable framework, which is essential for interactions with biological macromolecules. The carboxamide functionality at the 6-position contributes to hydrogen bonding capabilities, enabling the compound to engage in multiple non-covalent interactions with target proteins. This property is particularly relevant in the design of inhibitors for kinases and other enzymatic targets.

Recent advances in computational chemistry have facilitated the rational design of [1,2,4]Tri,2,4]Triazolo[1,5-a]pyridine-6-carboxamide derivatives with optimized pharmacokinetic profiles. Machine learning algorithms have been employed to predict the binding affinity of these compounds to various protein targets, accelerating the discovery of lead candidates. This approach has shown promise in reducing the time and cost associated with traditional trial-and-error methods in drug development.

The triazole ring in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide is a key structural element that contributes to its biological activity. This ring system is known for its ability to form stable complexes with metal ions and to modulate enzyme activity. The presence of the pyridine ring further enhances the molecule's ability to interact with nucleophilic residues in target proteins, making it a valuable scaffold for drug design.

Studies on the 5,6,7,8-tetrahydro substitution pattern have revealed its significance in modulating the physicochemical properties of the compound. The saturated ring system reduces the polarity of the molecule, which is beneficial for crossing biological membranes. This characteristic is particularly important for drugs targeting intracellular pathways, where membrane permeability is a critical factor in efficacy.

The 2-methyl group in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide has been shown to influence the stereochemistry of the molecule, which in turn affects its biological activity. Stereochemical considerations are essential in drug design, as different isomers can exhibit varying affinities for target receptors. This aspect has been extensively studied in the context of developing enantiomerically pure compounds with improved therapeutic outcomes.

Recent clinical trials have explored the potential of [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide derivatives in the treatment of inflammatory diseases. The compound's ability to modulate cytokine signaling pathways has positioned it as a candidate for the development of anti-inflammatory agents. These studies underscore the importance of this scaffold in addressing unmet medical needs in chronic inflammatory conditions.

The carboxamide functionality in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide is a versatile group that can be further functionalized to enhance the molecule's therapeutic potential. For example, introducing hydrophobic groups or polar substituents can fine-tune the compound's solubility and tissue distribution. This flexibility in chemical modification highlights the adaptability of this scaffold for diverse therapeutic applications.

Advances in synthetic methodologies have enabled the efficient synthesis of [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide derivatives with high purity and yield. These synthetic approaches, including catalytic asymmetric reactions and enantioselective transformations, are critical for the large-scale production of drug candidates. The ability to synthesize these compounds efficiently is a key factor in their transition from laboratory research to clinical application.

The triazole ring in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide also plays a role in enhancing the molecule's metabolic stability. The presence of heteroatoms in the ring system can influence the rate of enzymatic degradation, which is a crucial consideration in drug development. This aspect has been investigated in the context of improving the half-life of compounds in vivo, thereby reducing the frequency of dosing required for therapeutic efficacy.

Research on the 5,6,7,8-tetrahydro substitution pattern has also revealed its impact on the molecule's ability to interact with lipid membranes. The saturated ring system can modulate membrane permeability, which is important for drugs that need to enter cells to exert their effects. This property has been leveraged in the design of compounds targeting intracellular signaling pathways, where membrane penetration is a critical factor in bioavailability.

The 2-methyl group in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide has been shown to influence the molecule's ability to form hydrogen bonds with target proteins. This interaction is essential for the compound's binding affinity and selectivity, which are key factors in the development of effective therapeutics. The stereochemistry of this group can also affect the molecule's overall conformation, further modulating its biological activity.

The carboxamide functionality in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide is a critical element in its ability to engage in multiple non-covalent interactions with biological targets. This property is particularly valuable in the design of multitarget drugs, which are gaining attention for their potential to address complex diseases such as cancer and neurodegenerative disorders. The ability of this scaffold to interact with multiple targets simultaneously is a significant advantage in modern drug discovery.

Recent developments in the field of medicinal chemistry have emphasized the importance of [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide derivatives in the treatment of infectious diseases. The compound's ability to target specific microbial pathways has made it a promising candidate for the development of new antibiotics. This is particularly relevant in the context of increasing antibiotic resistance, where novel compounds with unique mechanisms of action are urgently needed.

The triazole ring in [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide is also being explored for its potential in the design of antiviral agents. The ability of this ring system to interact with viral enzymes and proteins has positioned it as a valuable scaffold for the development of antiviral therapies. This area of research is gaining momentum as the global health community seeks to address emerging viral threats.

Overall, [1,2,4]Triazolo[1,5-a]pyridine-6-carboxamide represents a versatile scaffold with significant potential in the field of medicinal chemistry. Its unique structural features, combined with the ability to undergo various functionalizations, make it an attractive candidate for the development of novel therapeutics. Continued research into this compound and its derivatives is expected to yield valuable insights and innovations in drug discovery and development.

The compound [1,2,4]triazolo[1,5-a]pyridine, commonly referred to as [1,2,4]triazolo[1,5-a]pyridine or triazolo[1,5-a]pyridine, is a heterocyclic compound that has garnered significant interest in medicinal chemistry due to its structural versatility and potential therapeutic applications. Below is a structured summary of its properties, synthesis, and potential applications, followed by a conclusion: --- ### Structure and Chemistry - Core Structure: The compound consists of a triazole ring fused to a pyridine ring, forming a [1,2,4]triazolo[1,5-a]pyridine system. - Functional Groups: The presence of nitrogen atoms in both the triazole and pyridine rings provides multiple sites for functionalization, enabling the synthesis of diverse derivatives. - Chemical Stability: The heterocyclic framework offers metabolic stability due to the presence of heteroatoms, which can modulate enzyme interactions and prolong drug half-life. --- ### Synthesis - Key Methods: The synthesis of [1,2,4]triazolo[1,5-a]pyridine derivatives often involves catalytic asymmetric reactions, enantioselective transformations, and multistep functionalization strategies. - Efficient Routes: Recent advances in synthetic methodologies have enabled high-purity and high-yield synthesis, which is critical for large-scale drug production. - Modular Design: The scaffold allows for the introduction of hydrophobic or polar substituents, enabling fine-tuning of physicochemical properties such as solubility and tissue distribution. --- ### Biological and Therapeutic Applications 1. Antimicrobial Activity: - The compound has shown potential as an antibacterial and antifungal agent, particularly in addressing multidrug-resistant pathogens. - The triazole ring can interact with microbial enzymes and proteins, offering a novel mechanism of action. 2. Anti-inflammatory Properties: - Derivatives of [1,2,4]triazolo[1,5-a]pyridine have been explored for their ability to modulate cytokine signaling pathways, making them candidates for chronic inflammatory diseases. 3. Antiviral Potential: - The heterocyclic framework is being investigated for antiviral applications, targeting viral enzymes such as proteases and polymerases. 4. Cancer Therapy: - The ability to engage in multitarget interactions makes this scaffold a promising candidate for anticancer drugs, particularly in targeting complex signaling pathways. 5. Neurodegenerative Disorders: - Research is ongoing to evaluate the neuroprotective potential of these compounds, particularly in diseases like Alzheimer's and Parkinson's. --- ### Conclusion The [1,2,4]triazolo[1,5-a]pyridine scaffold represents a versatile and promising platform in medicinal chemistry. Its structural adaptability, functionalization potential, and biological versatility position it as a key candidate for the development of novel therapeutics across multiple disease areas. Continued research into its synthetic methods, mechanisms of action, and clinical applications is expected to yield significant advancements in drug discovery and development, addressing critical unmet medical needs in the treatment of infectious diseases, inflammation, cancer, and neurodegenerative disorders. This compound exemplifies the power of heterocyclic chemistry in modern pharmacology, highlighting the importance of structure-based drug design in the quest for innovative and effective therapies.